2-(2-Chlorophenyl)-2-oxoethyl 4-(propionylamino)benzoate

• Molecular Formula: C18H16ClNO4
• Molecular Weight: 345.8 g/mol
• IUPAC Name: [2-(2-chlorophenyl)-2-oxoethyl] 4-(propanoylamino)benzoate
• InChI: InChI=1S/C18H16ClNO4/c1-2-17(22)20-13-9-7-12(8-10-13)18(23)24-11-16(21)14-5-3-4-6-15(14)19/h3-10H,2,11H2,1H3,(H,20,22)
• InChI Key: RONYEZANTJUASC-UHFFFAOYSA-N
• SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)OCC(=O)C2=CC=CC=C2Cl

Description

2-(2-chlorophenyl)-2-oxoethyl 4-(propionylamino)benzoate is a chemical compound that belongs to the family of benzamides. It is commonly used in scientific research for its potential applications as an inhibitor of various enzymes and proteins.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenyl)-2-oxoethyl 4-(propionylamino)benzoate involves the inhibition of HDACs, which leads to the accumulation of acetylated histones and other proteins. This, in turn, leads to changes in gene expression, which can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(2-chlorophenyl)-2-oxoethyl 4-(propionylamino)benzoate are diverse and depend on the specific enzymes and proteins that are inhibited. HDAC inhibitors have been shown to have anti-inflammatory, anti-tumor, and neuroprotective effects, among others.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-chlorophenyl)-2-oxoethyl 4-(propionylamino)benzoate in lab experiments is its potency as an HDAC inhibitor. This makes it a useful tool for studying the role of HDACs in various biological processes. However, one limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on 2-(2-chlorophenyl)-2-oxoethyl 4-(propionylamino)benzoate. One area of interest is the development of more potent and selective HDAC inhibitors for therapeutic applications. Another area is the study of the specific biological pathways and processes that are affected by HDAC inhibition. Additionally, there is potential for the use of HDAC inhibitors in combination with other drugs or therapies for enhanced efficacy.

Synthesis Methods

The synthesis of 2-(2-chlorophenyl)-2-oxoethyl 4-(propionylamino)benzoate involves the reaction of 2-chlorophenylacetic acid with thionyl chloride, followed by reaction with ethyl oxalyl chloride to form the corresponding acid chloride. This acid chloride is then reacted with 4-aminobenzoic acid propionyl amide to yield the final product.

Scientific Research Applications

2-(2-chlorophenyl)-2-oxoethyl 4-(propionylamino)benzoate has been extensively studied for its potential applications in scientific research. It has been shown to be a potent inhibitor of various enzymes and proteins, including histone deacetylases (HDACs), which play a crucial role in regulating gene expression. HDAC inhibitors have been shown to have potential therapeutic applications in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammatory diseases.